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Compound Name: Quetiapine sulfoxide hydrochloride

Cat. No.: B12423181 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Quetiapine, an atypical antipsychotic, is widely prescribed for the treatment of schizophrenia

and bipolar disorder. Its metabolism and degradation in the body and in pharmaceutical

formulations are of significant interest to ensure efficacy and safety. A primary product of both

metabolism and oxidative degradation is quetiapine sulfoxide. The hydrochloride salt of this

molecule is often used as a reference standard in analytical studies. Understanding the

chemical stability of quetiapine sulfoxide hydrochloride powder is crucial for its proper

handling, storage, and use as a reference material in quality control and research settings.

This technical guide provides a comprehensive overview of the known and inferred chemical

stability of quetiapine sulfoxide hydrochloride powder. Due to a lack of direct, publicly

available stability studies on this specific salt in its powdered form, this guide synthesizes

information from studies on the degradation of the parent drug, quetiapine fumarate, and the

general chemical principles governing the stability of sulfoxides. This document is intended to

serve as a foundational resource for researchers and drug development professionals.
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Chemical Name: 2-[2-[4-(5-Oxidodibenzo[b,f][1][2]thiazepin-11-yl)-1-

piperazinyl]ethoxy]ethanol hydrochloride

Molecular Formula: C₂₁H₂₅N₃O₃S · HCl

Molecular Weight: 435.97 g/mol

Appearance: Off-white to pale yellow solid.[3]

Role: Quetiapine sulfoxide is a major metabolite of quetiapine, formed primarily through the

oxidation of the sulfur atom in the dibenzothiazepine ring. It is also a significant degradation

product when quetiapine is subjected to oxidative stress.[4][5]

Inferred Solid-State Stability Profile
While specific quantitative stability data for quetiapine sulfoxide hydrochloride powder is not

extensively documented, its stability can be inferred from the behavior of its parent compound

and the known chemistry of the sulfoxide functional group.

Thermal Stability
The sulfoxide functional group can be susceptible to thermal degradation. Studies on various

sulfoxides have shown that they can undergo thermal elimination reactions.[1] Notably, it has

been reported that quetiapine sulfoxide is unstable at the high temperatures required for gas

chromatography analysis, suggesting a potential for thermal lability.[6] For the solid powder,

this implies that prolonged exposure to high temperatures should be avoided to prevent

degradation.

Hydrolytic Stability and Hygroscopicity
Chemical suppliers note that quetiapine sulfoxide is hygroscopic.[7] This property indicates that

the powder can readily absorb moisture from the atmosphere, which may impact its physical

and chemical stability. While the sulfoxide group itself is generally resistant to hydrolysis, the

presence of other functional groups in the molecule and the potential for moisture to act as a

solvent for other reactants could lead to degradation over time. Therefore, storage in a dry

environment is critical.
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Photostability
The parent drug, quetiapine, is known to be photolabile and can degrade upon exposure to

light.[8] The photochemistry of sulfoxides can be complex, involving reactions such as

racemization at the sulfur atom and carbon-sulfur bond cleavage.[9][10] Given the

photosensitivity of the core dibenzothiazepine structure, it is highly probable that quetiapine
sulfoxide hydrochloride is also sensitive to light. Exposure to UV or broad-spectrum light

could lead to the formation of further degradation products.

Oxidative Stability
Quetiapine sulfoxide is the product of the oxidation of quetiapine. The sulfoxide functional

group can potentially undergo further oxidation to form the corresponding sulfone. This is a

common reaction for sulfoxides and may occur in the presence of strong oxidizing agents. The

stability of the powder to atmospheric oxygen under normal storage conditions has not been

reported, but exposure to oxidizing agents should be avoided.

Potential Degradation Pathways
Based on the inferred stability profile, the following diagram illustrates a hypothetical

degradation pathway for quetiapine sulfoxide under forced conditions. This pathway is not

empirically confirmed for the isolated hydrochloride salt but is based on established chemical

reactions of the functional groups present.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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